Cas no 62399-85-3 (Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-)

• Product Name: Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
• CAS No: 62399-85-3
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 446231
• PubChem ID: 71386782
• Update Time: 2025-04-19

Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
• 8-[(1-methylpyrazol-3-yl)amino]-8-oxooctanoic acid
• 62399-85-3
• 8-[(1-Methyl-1H-pyrazol-3-yl)amino]-8-oxooctanoic acid
• DTXSID90808936

• Inchi： 1S/C12H19N3O3/c1-15-9-8-10(14-15)13-11(16)6-4-2-3-5-7-12(17)18/h8-9H,2-7H2,1H3,(H,17,18)(H,13,14,16)
• InChI Key： TZXYXCTTXSVUCN-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)O)NC1C=CN(C)N=1

Computed Properties

• Exact Mass: 253.14277
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22